3,6-Dimethyl-1,2-benzisoxazol-4-ol

• Molecular Formula: C9H9NO2
• Molecular Weight: 163.17 g/mol
• IUPAC Name: 3,6-dimethyl-1,2-benzoxazol-4-ol
• InChI: InChI=1S/C9H9NO2/c1-5-3-7(11)9-6(2)10-12-8(9)4-5/h3-4,11H,1-2H3
• InChI Key: XSAXXCNKDYGJRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=NOC2=C1)C)O

Description

3,6-Dimethyl-1,2-benzisoxazol-4-ol is a useful research compound. Its molecular formula is C9H9NO2 and its molecular weight is 163.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 1-(2,6-dihydroxy-4-methylphenyl)ethanone O-acetyloxime (Intermediate 18, 1.0 g) pyridine (10 ml) was added and the reaction mixture was stirred at reflux under N2 for 2 hours. After the addition of HCl (10.0 ml of a 5M aqueous solution), the mixture was extracted 3 times with Et2O and the gathered organic phases were washed with HCl (1M). The separated organic phase was then dried over sodium sulphate, filtered and evaporated to afford 345 mg of the title compound.